Cas no 1798423-17-2 ((2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide)
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide
- (E)-3-(furan-3-yl)-N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)prop-2-enamide
-
- Inchi: 1S/C19H20N2O3/c1-2-19(23)21-9-7-15-4-5-17(11-16(15)12-21)20-18(22)6-3-14-8-10-24-13-14/h3-6,8,10-11,13H,2,7,9,12H2,1H3,(H,20,22)/b6-3+
- InChI Key: UNCVPMNZVXGOKO-ZZXKWVIFSA-N
- SMILES: C(NC1=CC2=C(C=C1)CCN(C(=O)CC)C2)(=O)/C=C/C1C=COC=1
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6436-1565-2μmol |
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide |
1798423-17-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1565-5μmol |
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide |
1798423-17-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1565-10μmol |
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide |
1798423-17-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1565-20μmol |
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide |
1798423-17-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1565-1mg |
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide |
1798423-17-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1565-2mg |
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide |
1798423-17-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1565-3mg |
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide |
1798423-17-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1565-4mg |
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide |
1798423-17-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1565-5mg |
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide |
1798423-17-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1565-10mg |
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide |
1798423-17-2 | 10mg |
$79.0 | 2023-09-09 |
(2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on (2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide
Recent Advances in the Study of (2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide (CAS: 1798423-17-2)
The compound (2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide (CAS: 1798423-17-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.
One of the key areas of research has been the investigation of this compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain receptors involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively modulates the activity of the NLRP3 inflammasome, a critical player in inflammatory responses. This finding opens new avenues for the development of anti-inflammatory therapeutics.
In addition to its anti-inflammatory properties, (2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide has also been explored for its potential in oncology. A recent preprint article highlighted its ability to inhibit the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. The compound's selectivity and low cytotoxicity in normal cells make it a promising candidate for further development as an anticancer agent.
Another significant advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to modify its chemical structure, enhancing its bioavailability and metabolic stability. These modifications have resulted in derivatives with improved in vivo efficacy, as evidenced by recent animal studies. For example, a derivative with a modified propanoyl group showed a 50% increase in plasma half-life compared to the parent compound.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility, formulation, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the therapeutic potential of (2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide and its derivatives. Continued efforts in this area are expected to yield novel treatments for a range of diseases, from inflammatory disorders to cancer.
In conclusion, the recent studies on (2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide (CAS: 1798423-17-2) highlight its multifaceted pharmacological properties and therapeutic potential. The compound's ability to target key biological pathways, combined with ongoing optimization efforts, positions it as a valuable candidate for further drug development. Future research should focus on addressing the remaining challenges and advancing the compound toward clinical trials.
1798423-17-2 ((2E)-3-(furan-3-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)